AbstractA unique nano-coated photovoltaic (PV) glazing technology with superior multifunctional features, thermally resistive PV glazing (TRPVG), is introduced, and for three different configurations of TRPVG (TRPVG-Air12, TRPVG-Ar12, TRPVG-Ar16), UVC/UVA absorption, noise reduction, thermal insulation, electricity generation, visible light and solar radiation control are evaluated through an extensive experimental methodology. Energy production and acoustic tests are conducted in a simulation house, whereas the rest of the experiments are carried out under real operating conditions. The results reveal that each sample is capable of blocking 100% of incoming UVC and UVA light. Visible light control of TRPVG-Ar12 (Glass 1) is found to be 94.4%, whereas it is 88.9% for TRPVG-Air12 (Glass 2) and 93.6% for TRPVG-Ar16 (Glass 3). Solar radiation blockage of Glasses 1–3 is found to be 93.5%, 90.9% and 94.8%, respectively. Average temperature difference between front and rear glazing is determined to be 21.3°C, 19.9°C and 21.7°C for Glasses 1, 2 and 3, respectively. A total of 25 independent acoustic tests are performed for Glass 3, and the sample is observed to reduce 33% of outdoor noise in dBA. Solar simulator tests reveal that Glass 3 can generate 102.6 W of electricity per square metre of PV module area.

Abstract One of the most promising alternative energy sources has been recognized as solar energy. Solar energy may be utilized for electricity, solar thermal and power generation directly or indirectly. Sun adsorbing refrigeration systems require adsorbing qualities, which can be produced by concentrated solar energy collectors. Previous research has found that the collector components’ reflectivity transmittance is one of the characteristics that have a substantial impact on the performance of a solar adsorption refrigeration system. For the first time, the solar insolation of Reflectech mirror, a new solar concentration material was compared parametrically with three popular solar concentration materials (metallic film, aluminium film and polymer film) that have been used for solar adsorption application. The optimized simulation results revealed that employing Reflectech film in the design of the solar adsorption refrigerating system has the ability to reflect the maximum solar insolation of 144.5 W/m2 in comparison with metallic film with 119.75 W/m2, aluminium film with 100 W/m2 and polymer film with 68.67 W/m2. Thereby, implying that the Reflectech film has the potential of producing the highest system coefficient of performance than the other materials is under research for all periods under study.

Abstract In order to optimize the performance of exhaust air heat recovery heat pump unit (EAHRHPU), Simulink system simulation and Simulink-M file optimization model were established in this paper to study the performance of the unit in variable outdoor air conditions by combining experiment. Finally, the optimal performance of coefficient and the corresponding optimal bypass fresh air flow rate of the unit in different outdoor temperature was obtained. The results showed that the change trend of the simulation value and the test value of the unit’s performance parameters is consistent, and the maximum deviation is controlled within ±7.00% in the standard cooling condition and variable bypass fresh air. The simulation model can correctly reflect the performance changes of the unit during the operation. The operation performance of the unit was affected by the temperature and air flow rate of the bypass fresh air in variable outdoor conditions. The Simulink-M file optimization model can obtain the specific value of the optimal bypass air flow rate in different outdoor temperatures. As the outdoor temperature increases, the optimal bypass fresh air flow rate increases first and then decreases. With the use of variable frequency fans, the unit can achieve better energy utility effect. The research could be considered as the useful reference for improving the operation performance of the EAHRHPU.

AbstractThis paper, based on the panel data of 281 prefecture-level cities in China, applies the difference-in-differences (DID) approach and the propensity score matching DID (PSM-DID) approach to an empirical study on the impacts of the low-carbon pilot program on industrial structure. It concludes that the program has contributed significantly to more rational industrial structures of pilot areas. The study shows that pilot areas have more rational industrial structures than non-pilot areas, recording an increase of 0.058 units in average rational level. This conclusion holds under various robustness tests. Further heterogeneity analysis suggests that the low-carbon pilot program has notably boosted the rational levels of industrial structures of cities in central China and small cities, while less so for other parts of China or other larger cities. Mechanism test shows that low-carbon cities have realized industrial structure upgrading by facilitating urban innovation. In light of this, the low-carbon pilot program should be further put in place steadily with a focus on tailoring pilot policies to local conditions and enhancing their economic adaptability. The role of the program in optimizing industrial structure should be fully leveraged to effectively add to efforts in actively exploring green, low-carbon sustainable development of economy and pulling off the transformation of both economic structure and energy mix.

Abstract Inorganic hydrated salts have many advantages over organic phase change materials, such as higher thermal storage density, low cost, nontoxicity and nonflammability. In this research, microcapsules loaded eutectic hydrated salt (EHS) as the core material was fabricated via coacervation method at room temperature, with ethyl cellulose (EC)/Acrylonitrile-Butadiene-Styrene (ABS) as the shell material. EHS consisted of sodium sulfate decahydrate (SSD) and disodium hydrogen phosphate dodecahydrate (DHPD) with a mass ratio of 1:3 was prepared as the phase change material (PCM) with its phase change temperature of 29.3°C and phase change enthalpy of 218.58 J/g. The chemical structures and morphology were investigated by Fourier transform infrared spectroscopy (FT-IR), scanning electron microscope (SEM). Results indicates that the almost-spherical microcapsules, with diameter around 60 μm, are of core-shell microstructures and good chemical compatibility of the core and shell material. Differential scanning calorimetry (DSC) results shows microcapsules possess a high latent heat (178.36 J/g) and excellent thermal stability and reliability, which are suitable for thermal energy storage and management in practical applications. More importantly, the simple and environmentally conscious way of this study may be extended to other promising inorganics@organics PCMs with different core-shell structured compositions.

Abstract The scheduling and optimization of short-term hydrothermal operation utilize the water resources efficiently and magnify the benefits of hydro energy while reducing the fuel and operation cost of thermal power plants. Short-term hydrothermal operation is a complex non-linear and non-convex optimization problem, which reflects thermal valve point effects, load balances, generation bounds and water transport delay. It is highly important and significant to figure out these problems to maximize the benefits of hydrothermal joint operation for energy saving, emission reduction and efficient resources management. This article presents a 1D linearization technique to deal with the non-linear function of two variables, a combined mixed-integer linear programming (MILP) and non-linear programming (NLP) method to solve this problem. The applied method introduces integer variables to linearize the original model into a MILP one; the solution by MILP is then corrected and re-optimized to formulate a feasible solution to warm start NLP. The 1D linearization method is efficient for MILP as it avoids the coupled relationships of integer variables, and the NLP local search is used to correct the influence of linearization errors and search further. The case studies show that the result derived by the 1D linearization–based MILP–NLP method is superior to that of previous works. The method is tested with different linearization accuracy, and the results demonstrate that the method is stable. The presented technique is promising for real-world hydrothermal operation and related problems.

Abstract This paper reports on the investigation of the gasification from biomass using a laboratory scale fluidized bed gasifier. Main influencing factors, such as the temperature, steam flow rate and CaO to biomass mass ratio were studied. A model was developed for hydrogen-rich gas production from biomass via using ASPEN PLUS software. Sawdust was used as raw material for this study. Different operating conditions were considered and the model was verified. The results showed that the production of H2 and CO2 increased while the production of CO and CH4 decreased with increasing temperature. When the steam was used as the gasifying agent at different temperatures, the production of H2 increased significantly and its growth rate was ~48%. The increase of CaO to biomass mass ratio from 0% to 50% resulted in hydrogen content increasing from 40% to 68%. Simulation results showed that the model was suitable for biomass gasification process, which could provide some reference value for further biomass gasification experiment.

Abstract The purpose of this work is to highlight the interest of CO2 conversion into MeOH through a complete assessment of the entire CO2-to-MeOH chain. A CO2 capture unit using MEA solvent is considered to treat the CO2 from a 600-MW power plant, and the captured CO2 is then sent to the CO2 conversion unit. As a result, the combination of the two units leads to the integrated CO2 capture and utilization (CCU) plant, in particular involving the reuse of the heat from the high-temperature flows of the exothermal CO2 conversion reactions for regeneration of the CO2 capture solvent, and the recovered H2O between the CO2 capture and conversion units is also proposed to completely fulfill the H2O make-up. The technological results suggest that the integrated CCU plant is expected to offer advantages. The integrated CCU plant studied can utilize ~17.3% of the CO2 emissions of a power plant and convert 92% of them to 59.96 t of MeOH, and the heat integration corresponds to a 41.84% reduction in total reboiler load for the regeneration of MEA solvent. An economic assessment is proposed to estimate the OPEX and CAPEX costs, as well as the net present value, which confirms that the feasible economic conditions strongly depends on electricity costs. The contribution of the process or flows from CCU plant to the main environmental impacts is finally determined using the LCA method. The integrations inside the CCU plant offer a significant reduction in impact categories and CO2 emission as well as non-CO2 emission impacts when compared to the conventional MeOH production process.

Abstract Linear compressors have started to apply in refrigeration owing to their oil-free operation, capacity modulation by variable stroke and higher seasonal efficiency. Nevertheless, linear compressors are subject to a high seal leakage loss and piston offset (drift), particularly at high pressure ratios. Meanwhile, there is a reduction in the accuracy of resonant frequency prediction due to very nonlinear gas spring at high pressure ratios, leading to a reduction in the compressor efficiency. Two-stage operation is considered as a feasible solution to the aforementioned issues due to the lower pressure ratio for each stage. A numerical model of two-stage compression system using linear compressors is presented in this study to investigate the system performance under various operating conditions. The proposed numerical model consists of a thermodynamic sub-model, a piston dynamic sub-model and a reed valve dynamic sub-model. Experiments are also conducted based on a refrigeration system with two linear compressors connected in parallel to validate the proposed model. The mean absolute percentage errors of the predicted mass flow rate and power input are 2.47% and 8.49%, respectively. The modeling results show that the coefficient of performance is 5.5 for a two-stage compression system and 2.0 for a single-stage compression system while the condenser temperature and evaporator temperature are 50°C and −23°C, respectively. The two-stage compression system offers superior performance to the single-stage system.

Abstract Oil spillage, due to either direct or indirect accidents, can cause major environmental and economic issues if not detected and remedied immediately. In this study, the unique properties of carbon nanotubes have shown a substantial sensing capability for such a purpose when incorporated into a nanostructured composite material. A high-efficiency self-sensing nanocomposite sensor was fabricated by inserting highly conductive multi-walled carbon nanotubes (MWCNTs) into an elastomeric polymer substrate. The microstructure of the nanocomposite sensor was studied using scanning electronic microscopy and Raman spectroscopy. The response rate of the sensor was evaluated against different MWCNT concentrations, geometrical thickness and applied strains (causing by stretching). The results indicated that the response rate of the sensor (β) decreased with increasing MWCNT concentration and showed the strongest response when the sensor contained a 1.0 wt % concentration of MWCNTs. Additionally, it was found that the response time of the self-sensing nanocomposite sensors decreased in keeping with decreases in the sensor thickness. Moreover, when the sensor was subjected to strain, while immersed in an oil bath, it was found that the response rate (β) of the unstretched self-sensing nanocomposite sensor was significantly lower than that of the stretched one. The sensors given a 3% applied strain presented a response rate (β) ≈ 7.91 times higher than of the unstretched one. The self-sensing nanocomposite sensor described here shows good potential to be employed for oil leakage detection purposes due to its effective self-damage sensing capability and high sensing efficiency and low power consumption.